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Compound of Interest

Compound Name: Palustrol

Cat. No.: B206867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Palustrol is a sesquiterpenoid alcohol found in the essential oils of various aromatic plants. It

has garnered interest for its potential acaricidal, insecticidal, and repellent properties, making it

a person of interest for applications in the medical, veterinary, and agricultural sectors.[1]

Hydrodistillation is a traditional and widely used method for extracting essential oils from plant

materials.[2][3][4] This document provides detailed application notes and protocols for the

isolation of Palustrol using the hydrodistillation technique, with a primary focus on its extraction

from Ledum palustre L. (also known as Rhododendron tomentosum), a prominent natural

source.

Chemical and Physical Properties of Palustrol
A clear understanding of Palustrol's properties is crucial for its effective isolation and

characterization.
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Property Value Source

Molecular Formula C₁₅H₂₆O [5][6][7]

Molecular Weight 222.37 g/mol [5][6][7]

CAS Number 5986-49-2 [5][6][7][8]

Boiling Point
293.00 to 294.00 °C @ 760.00

mm Hg
[8]

Flash Point 122.78 °C (253.00 °F) [8]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Odor Profile Herbal, Woody [7]

Plant Sources and Palustrol Content
Ledum palustre L. is a significant natural source of Palustrol. The concentration of Palustrol in
the essential oil can vary depending on the geographical location of the plant, the age of the

shoots, and the time of collection.
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Plant Source Plant Part

Palustrol
Content in
Essential Oil
(%)

Other Major
Constituents

Reference

Ledum palustre

L. (Juodupė,

Lithuania)

Young and Aged

Shoots
31.4–42.8%

Ledol (23.6–

30.8%),

Cyclocolorenone

s (5–9.3%),

Myrcene (5.7–

8.6%)

[9][10]

Ledum palustre

L. (Šilėnai,

Lithuania)

Young and Aged

Shoots

Not specified, but

a major

constituent

Ledol,

Cyclocolorenone

s, Limonene

(3.7–11.0%),

Myrcene (6.1%)

[9][10]

Ledum palustre

L. (Samanis

marsh, Lithuania)

Shoots 26.2–37.9%

Ledol (21.0–

32.2%),

Cyclocolorenone

s (2.7–6.5%),

Myrcene

[11]

Ledum palustre

L.
Leaves

24.6 ± 2.6%–

33.5 ± 4.4%

Ledol (18.0 ±

2.9%–29.0 ±

5.0%), Ascaridol

isomers (7.0 ±

2.4%–14.0 ±

2.4%)

[12]

Experimental Protocol: Hydrodistillation for
Palustrol Isolation
This protocol outlines the steps for extracting the essential oil rich in Palustrol from Ledum

palustre shoots.

1. Plant Material Collection and Preparation:
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Collect fresh young and aged shoots of Ledum palustre L.[9][11]

The plant material can be used fresh or air-dried. Drying conditions can influence the final

yield and composition of the essential oil.[13]

If desired, the material can be milled or crushed to increase the surface area for more

efficient extraction.[14]

2. Hydrodistillation Apparatus Setup:

A Clevenger-type apparatus is commonly used for hydrodistillation at a laboratory scale.[2]

[15]

The setup consists of a round-bottom flask, a Clevenger trap, and a condenser.

3. Hydrodistillation Process:

Place a known quantity of the prepared plant material into the round-bottom flask.

Add distilled water to the flask. A common starting point for the water-to-material ratio is 10:1

(mL/g), though this can be optimized.[13][15][16]

Heat the flask to bring the water to a boil. The distillation time is a critical parameter and

typically ranges from 60 to 180 minutes.[14][15][17] The optimal time should be determined

experimentally to maximize the yield of Palustrol without causing degradation of

thermolabile compounds.

As the steam passes through the plant material, it will carry the volatile essential oils.

The steam and essential oil vapor will then be cooled and condensed in the condenser.

The condensed liquid, a mixture of water and essential oil, will collect in the Clevenger trap.

Due to their different densities, the essential oil will separate from the water.

4. Essential Oil Collection and Drying:

After the distillation is complete, carefully collect the separated essential oil from the

Clevenger trap.
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To remove any residual water, dry the essential oil over anhydrous sodium sulfate.[15]

Store the dried essential oil in a sealed, dark glass vial at a low temperature (e.g., -18°C) to

prevent degradation.[15]

5. Analysis and Characterization:

The chemical composition of the extracted essential oil, including the percentage of

Palustrol, is typically determined using Gas Chromatography (GC) and Gas

Chromatography-Mass Spectrometry (GC-MS).[9][11]

Optimization of Hydrodistillation Parameters
While specific optimization data for Palustrol is not extensively available, general principles for

optimizing essential oil extraction can be applied:

Material-to-Water Ratio: The ratio of plant material to water can affect the extraction

efficiency. Ratios ranging from 1:3 to 1:20 (g/mL) have been investigated for different plant

materials.[4][14][15]

Extraction Time: Prolonged distillation may not necessarily increase the yield of the desired

compounds and can lead to the degradation of some components.[3] The optimal time needs

to be determined to maximize Palustrol yield. Studies on other essential oils suggest that

extraction times between 60 and 120 minutes are often sufficient.[14][15][17]

Temperature/Heating Rate: A controlled heating rate is important to prevent the thermal

degradation of sensitive compounds.

Visualizing the Workflow
The following diagrams illustrate the key processes involved in the hydrodistillation of

Palustrol.
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Caption: Experimental workflow for Palustrol isolation via hydrodistillation.
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Caption: Key stages within the hydrodistillation apparatus.
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Hydrodistillation is a robust and effective technique for the isolation of Palustrol-rich essential

oil from plant sources like Ledum palustre. By carefully controlling the experimental

parameters, researchers can optimize the yield and purity of the extracted oil. Subsequent

chromatographic techniques can then be employed for the further purification of Palustrol for

drug development and other scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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